Cas no 115913-32-1 (Dimethyl bicyclo[1.1.1]pentane-1,3-dicarboxylate)

• Product Name: Dimethyl bicyclo[1.1.1]pentane-1,3-dicarboxylate
• CAS No: 115913-32-1
• MF: C₉H₁₂O₄
• MW: 184.1892
• MDL: MFCD23106317
• CID: 2092152
• PubChem ID: 14089605
• Update Time: 2025-11-07

Dimethyl bicyclo[1.1.1]pentane-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Dimethyl bicyclo[1.1.1]pentane-1,3-dicarboxylate
• Bicyclo[1.1.1]​pentane-​1,​3-​dicarboxylic acid, 1,​3-​dimethyl ester
• 1,3-dimethyl bicyclo[1.1.1]pentane-1,3-dicarboxylate
• Dimethyl Bicyclo[1.1.1]Pentane-1,3-Dicarboxylate(WX120557)
• Bicyclo[1.1.1]pentane-1,3-dicarboxylic acid, dimethyl ester
• BICYCLO[1.1.1]PENTANE-1,3-DICARBOXYLIC ACID, 1,3-DIMETHYL ESTER
• Bicyclo[1.1.1]pentane-1,3-dicarboxylic acid dimethyl ester
• TWMHLEILGHXLSY-UHFFFAOYSA-N
• SB10648
• PB39239
• SY097085
• AK158855
• ST2406813
• AB0022195
• W2903
• F10081
• dimethyl-bic
• dimethyl-bicyclo[1.1.1]pentane-1,3-dicarboxylate
• Bicy

• MDL： MFCD23106317
• Inchi： 1S/C9H12O4/c1-12-6(10)8-3-9(4-8,5-8)7(11)13-2/h3-5H2,1-2H3
• InChI Key： TWMHLEILGHXLSY-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C(C12C([H])([H])C(C(=O)OC([H])([H])[H])(C1([H])[H])C2([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 227
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 1.369±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 233.8±20.0 ºC (760 Torr),
• Flash Point: 110.8±20.2 ºC,
• Solubility: Slightly soluble (6.4 g/l) (25 º C),

Dimethyl bicyclo[1.1.1]pentane-1,3-dicarboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Sealed in dry,Room Temperature

Additional information on Dimethyl bicyclo[1.1.1]pentane-1,3-dicarboxylate

Exploring the Versatile Applications of Dimethyl bicyclo[1.1.1]pentane-1,3-dicarboxylate (CAS No. 115913-32-1)

Dimethyl bicyclo[1.1.1]pentane-1,3-dicarboxylate (CAS No. 115913-32-1) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, materials science, and synthetic chemistry. Its unique bicyclo[1.1.1]pentane scaffold makes it a valuable building block for designing novel molecules with enhanced properties. Researchers and industries are increasingly exploring its potential due to its structural rigidity and functional versatility, which align with modern demands for sustainable and efficient chemical solutions.

The compound’s dicarboxylate functionality allows for diverse derivatization, making it a key intermediate in the synthesis of complex organic frameworks. In recent years, the rise of bioactive compound discovery and green chemistry has further propelled interest in Dimethyl bicyclo[1.1.1]pentane-1,3-dicarboxylate. Its applications span from drug development, where it serves as a precursor for small-molecule therapeutics, to advanced material engineering, where its rigid structure contributes to the stability of polymers and coatings.

One of the most searched questions in the context of CAS No. 115913-32-1 revolves around its synthetic routes and scalability. Recent advancements in catalytic methodologies have enabled more efficient production of this compound, addressing challenges related to yield and purity. Additionally, its compatibility with click chemistry and photocatalysis has opened new avenues for its use in high-throughput screening and bioconjugation applications.

From an environmental perspective, Dimethyl bicyclo[1.1.1]pentane-1,3-dicarboxylate aligns with the growing emphasis on sustainable synthesis. Its potential as a bio-based platform chemical is under investigation, particularly in reducing reliance on petrochemical feedstocks. This aspect resonates with global trends such as carbon neutrality and circular economy, making it a topic of interest for both academia and industry.

In the pharmaceutical sector, the compound’s three-dimensional geometry is leveraged to improve drug-target interactions, a critical factor in precision medicine. Its incorporation into proteolysis-targeting chimeras (PROTACs) and other degradation technologies highlights its role in cutting-edge therapeutic strategies. Furthermore, its stability under physiological conditions makes it a candidate for prodrug design and controlled-release formulations.

Beyond life sciences, Dimethyl bicyclo[1.1.1]pentane-1,3-dicarboxylate finds utility in electronic materials, where its rigid core enhances the performance of organic semiconductors and dielectric layers. The compound’s ability to fine-tune material properties has also been explored in additive manufacturing, particularly for high-performance 3D-printed components.

As research continues, the demand for high-purity CAS No. 115913-32-1 is expected to rise, driven by its expanding applications. Suppliers and manufacturers are focusing on quality control and regulatory compliance to meet the needs of diverse industries. For those seeking detailed technical data or custom synthesis options, collaborations with specialized chemical providers are essential.

In summary, Dimethyl bicyclo[1.1.1]pentane-1,3-dicarboxylate represents a nexus of innovation across multiple disciplines. Its adaptability to emerging technologies and alignment with global sustainability goals ensure its relevance in the evolving landscape of chemical research and industrial applications.